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Compound of Interest

Compound Name: 3-Methoxybenzyl chloride

Cat. No.: B048006

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methoxybenzyl chloride, a
versatile reagent widely used in organic synthesis and pharmaceutical development.

Chemical and Physical Properties

3-Methoxybenzyl chloride, also known as m-methoxybenzyl chloride or 1-(chloromethyl)-3-
methoxybenzene, is a colorless to pale yellow liquid.[1] It is insoluble in water but soluble in
most organic solvents.[1] The presence of both a methoxy and a chloromethyl group on the
benzene ring makes it a valuable intermediate for a variety of chemical transformations.[2]

Table 1: Physicochemical Properties of 3-Methoxybenzyl Chloride
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Property Value Source
CAS Number 824-98-6 [2][3]14]
Molecular Formula CsHsCIO [2][3][4]
Molecular Weight 156.61 g/mol [21[31[5]
Appearance C.:Ieér, colorless to light yellow 2617
liquid
Boiling Point 124 °C at 13 mmHg [2][4]
Density 1.078 g/mL at 25 °C [2][4]

Refractive Index

n20/D 1.544

[4]

Flash Point

101 °C (213.8 °F) - closed cup

Solubility

Insoluble in water; Soluble in

chloroform, methanol (slightly),

and most organic solvents.

[1]14]

Synthesis of 3-Methoxybenzyl Chloride

Several synthetic routes to 3-Methoxybenzyl chloride have been reported. A common and

cost-effective method involves a two-step process starting from 3-methoxybenzaldehyde.[1]

General Experimental Protocol

Step 1: Reduction of 3-Methoxybenzaldehyde to 3-Methoxybenzyl Alcohol

This step typically involves the reduction of the aldehyde functional group. One documented

method utilizes Raney nickel as the catalyst.[1] An alternative approach described in patent

literature employs potassium borohydride for the reduction.[8]

Step 2: Chlorination of 3-Methoxybenzyl Alcohol

The resulting alcohol is then chlorinated to yield 3-Methoxybenzyl chloride. Thionyl chloride

(SOCL2) is a frequently used chlorinating agent for this transformation.[1][9] The reaction is

typically carried out in a suitable solvent like dichloromethane (DCM) in the presence of a base
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such as triethylamine to neutralize the HCI generated.[9] Another patented method describes
the use of hydrochloric acid for the chlorination step.[8]

A general laboratory procedure for the chlorination of 3-methoxybenzyl alcohol is as follows: 3-
methoxybenzyl alcohol and triethylamine are dissolved in dichloromethane.[9] Thionyl chloride
is then added slowly to the solution.[9] The reaction mixture is stirred at room temperature.[9]
Upon completion, the mixture is washed with an aqueous HCI solution, and the organic phase
is dried and concentrated to yield the product.[4][9]

A patented method outlines a process starting from 3-hydroxybenzaldehyde, which is first
methylated to 3-methoxybenzaldehyde.[8] This is followed by reduction with potassium
borohydride and subsequent chlorination with hydrochloric acid to obtain 3-methoxybenzyl
chloride.[8]

Below is a DOT script visualizing a common synthesis workflow.
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Synthesis of 3-Methoxybenzyl Chloride

3-Methoxybenzaldehyde

l

[Reduction]
e.g., Raney Nickel or KBH4

l

3-Methoxybenzyl Alcohol

l

[Chlorination]
e.g., Thionyl Chloride or HCI

'

3-Methoxybenzyl Chloride

Click to download full resolution via product page

A common synthetic route to 3-Methoxybenzyl chloride.

Applications in Research and Drug Development

3-Methoxybenzyl chloride is a key building block in organic synthesis, with significant
applications in the pharmaceutical, agrochemical, and flavor and fragrance industries.[2]

Pharmaceutical Intermediate

This compound serves as an important intermediate in the synthesis of various pharmaceutical
agents.[1][2] It is notably used in the preparation of cardiovascular drugs.[1][8] Its ability to act
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as a protecting group for alcohols, thiols, phenols, amides, amines, and carboxylic acids makes
it a versatile tool in complex molecule synthesis.[4]

Organic Synthesis

In organic chemistry, 3-Methoxybenzyl chloride is utilized for the preparation of more complex
molecules.[2] For instance, it has been used to alkylate 8-benzyloxy-2(1H)-quinolinone in the
presence of sodium hydride and DMF.[4] It is also employed in the synthesis of diarylmethanes
through palladium-catalyzed cross-coupling reactions.[4]

Recent research has explored the neuroprotective effects of macamide derivatives synthesized
using 3-methoxybenzylamine, which can be derived from 3-methoxybenzyl chloride.[10]
These studies suggest that such compounds may have therapeutic potential by interacting with
targets like PPARY to regulate metabolism and inflammation.[10]

The logical relationship of its application in drug discovery is visualized in the following

diagram.
3-Methoxybenzyl Chloride
Versatile Reagent
Key Intermediate Protecting Group Chemistry
Pharmaceutical Synthesis Synthesis of Complex Molecules
Active Pharmaceutical Ingredients (APIs) Derivatives with Biological Activity
e.g., Cardiovascular Drugs e.g., Neuroprotective Macamides

Click to download full resolution via product page
Applications of 3-Methoxybenzyl chloride in drug development.

Safety Information
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3-Methoxybenzyl chloride is classified as a hazardous substance and requires careful
handling.

Table 2: GHS Hazard and Precautionary Statements
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Category Code Description Source
Causes severe skin
Hazard Statement H314 burns and eye [51[11][12]
damage.
Wear protective
_ gloves/protective
Precautionary _
P280 clothing/eye [11][12]
Statement )
protection/face
protection.
_ IF SWALLOWED:
Precautionary ]
P301 + P330 + P331 rinse mouth. Do NOT [11][12]
Statement ) »
induce vomiting.
IF ON SKIN (or hair):
Remove/Take off
Precautionary immediately all
P303 + P361 + P353 ) ) [12]
Statement contaminated clothing.
Rinse skin with
water/shower.
IF IN EYES: Rinse
cautiously with water
_ for several minutes.
Precautionary
P305 + P351 + P338 Remove contact [11][12]
Statement ]
lenses, if present and
easy to do. Continue
rinsing.
) Immediately call a
Precautionary
P310 POISON CENTER or [11][12]
Statement o
doctor/physician.
Precautionary
P405 Store locked up. [12]
Statement

It is corrosive and a lachrymator, meaning it can cause tearing.[11][13] It is also sensitive to

moisture.[13] Appropriate personal protective equipment (PPE), including face shields, gloves,
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and goggles, should be worn when handling this chemical. It should be stored in a cool, dry,
and well-ventilated place, typically refrigerated between 2-8°C.[4] In case of exposure,
immediate first aid measures should be taken, and medical attention should be sought.[11][13]
[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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